Cas no 174894-18-9 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid
• CAS No: 174894-18-9
• MF: C₁₀H₁₆N₂O₄S
• MW: 260.310041427612
• CID: 4612757
• PubChem ID: 22874698
• Update Time: 2025-05-23

(2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-butoxycarbonyl)amino)-3-((cyanomethyl)thio)propanoic acid
• (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid

• Inchi： 1S/C10H16N2O4S/c1-10(2,3)16-9(15)12-7(8(13)14)6-17-5-4-11/h7H,5-6H2,1-3H3,(H,12,15)(H,13,14)/t7-/m0/s1
• InChI Key： JHNYJFOVOSZPPP-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@@H](NC(OC(C)(C)C)=O)CSCC#N

Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid

Introduction to (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid (CAS No. 174894-18-9)

(2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid (CAS No. 174894-18-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a cyanomethyl sulfanyl substituent, and an amino acid backbone. These features make it a valuable intermediate in the synthesis of complex peptides and drugs.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It can be selectively removed under mild acidic conditions, making it an ideal choice for multistep synthetic processes. The presence of the Boc group in (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid ensures that the amino group remains inert during subsequent reactions, allowing for precise control over the synthesis pathway.

The cyano group in the cyanomethyl sulfanyl substituent is another key feature of this compound. The cyano group is known for its high reactivity and versatility in chemical transformations. It can be readily converted into various functional groups, such as carboxylic acids, amides, and nitriles, through well-established chemical reactions. This property makes (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid a valuable building block in the synthesis of bioactive molecules and pharmaceuticals.

The sulfanyl (thioether) functionality in the compound adds another layer of complexity and reactivity. Sulfanyl groups are known for their ability to form stable thioethers and disulfides, which are important in various biological processes. In the context of drug discovery, the sulfanyl group can enhance the lipophilicity and bioavailability of compounds, making them more suitable for therapeutic applications.

Recent studies have highlighted the potential of (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid in the development of novel therapeutic agents. For instance, researchers at the University of California have reported its use as an intermediate in the synthesis of peptidomimetics with potent anti-inflammatory properties. These peptidomimetics have shown promise in preclinical studies for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University utilized this compound to develop a series of small molecules that target specific protein-protein interactions involved in cancer progression. The resulting compounds exhibited selective inhibition of these interactions, leading to significant antiproliferative effects in cancer cell lines. This research underscores the versatility and potential of (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid as a platform for drug discovery.

The synthetic accessibility of (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for research and development purposes. One notable method involves the reaction of 3-mercaptopropionyl chloride with tert-butyl glycinate followed by cyanation to introduce the cyano group. This approach provides high yields and purity, ensuring that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, (2R)-2-{(tert-butoxy)carbonylamino}-3-(cyanomethyl)sulfanylpropanoic acid (CAS No. 174894-18-9) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for synthesizing complex bioactive molecules and drugs with diverse therapeutic applications. Ongoing research continues to explore new avenues for utilizing this compound, further solidifying its importance in the field.